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Compound of Interest

Compound Name: C.I. Acid red 106

Cat. No.: B1200254 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for the proper storage and maintenance of C.I. Acid Red 106 solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving C.I. Acid Red 106?

A1: C.I. Acid Red 106 is soluble in water, producing a bluish-red solution.[1][2] It is also soluble

in ethanol, resulting in a red solution, and slightly soluble in acetone.[1][2] For most research

applications, sterile, deionized water is the recommended solvent.

Q2: What is the optimal storage temperature for C.I. Acid Red 106 solutions?

A2: For short-term storage (up to one week), aqueous solutions can be stored at 2-8°C. For

long-term storage, it is advisable to aliquot the solution into smaller, single-use volumes and

store them at -20°C to minimize freeze-thaw cycles.

Q3: How should I protect C.I. Acid Red 106 solutions from degradation?

A3: To maintain the quality of C.I. Acid Red 106 solutions, they should be stored in tightly

sealed containers and protected from light.[3] Exposure to light can lead to photodegradation. It

is also important to store them away from moisture.[3]

Q4: What is the expected shelf life of a C.I. Acid Red 106 solution?
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A4: The shelf life of a C.I. Acid Red 106 solution is dependent on the storage conditions. When

stored properly at -20°C in the dark, aqueous stock solutions can be stable for several months.

For general purposes, acid dyes are considered to have a shelf life of up to two years when

stored correctly.[3]

Troubleshooting Guide
Problem Possible Cause Solution

Precipitate forms in the

solution upon storage.

The solution may be

supersaturated, or the storage

temperature may be too low for

the concentration.

Gently warm the solution to

37°C to redissolve the

precipitate. If the issue

persists, consider diluting the

stock solution or filtering it

through a 0.22 µm filter before

use.

The color of the solution has

faded.

The dye may have degraded

due to exposure to light or

oxidizing agents.

Discard the solution and

prepare a fresh one. Ensure

that the new solution is stored

in a light-protected container.

Inconsistent experimental

results.

This could be due to repeated

freeze-thaw cycles, leading to

dye degradation or inaccurate

concentration.

Prepare single-use aliquots of

the stock solution to avoid

multiple freeze-thaw cycles.

Always vortex the solution

gently before use to ensure

homogeneity.

The solution appears to have

microbial growth.

The solution may have been

prepared with non-sterile water

or stored improperly.

Discard the contaminated

solution. Prepare a fresh

solution using sterile,

deionized water and sterile

containers. For long-term

storage, consider sterile

filtration.

Physicochemical Properties of C.I. Acid Red 106

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1200254?utm_src=pdf-body
https://www.leatherdyes.net/acid-red-dyes-3498462.html
https://www.benchchem.com/product/b1200254?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

C.I. Name Acid Red 106

C.I. Number 18110

CAS Number 6844-74-2

Molecular Formula C₂₃H₁₇N₃Na₂O₉S₃[1]

Molecular Weight 621.57 g/mol [1]

Appearance Red powder

Solubility
Water (bluish-red), Ethanol (red), slightly in

Acetone[1][2]

Recommended Storage Conditions for C.I. Acid Red
106 Solutions

Storage Condition Temperature Duration Container

Short-term 2-8°C Up to 1 week
Amber glass vial or

light-blocking tube

Long-term -20°C Several months

Amber glass vial or

light-blocking tube

(aliquoted)

Working Solution Room Temperature
For the duration of the

experiment
Light-blocking tube

Experimental Workflow and Logic
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Solution Preparation

Storage

Experimental Use

Weigh C.I. Acid Red 106 Powder

Dissolve in Sterile Deionized Water

 Add powder to solvent 

Vortex to Homogenize

Sterile Filter (0.22 µm)

 Optional, for long-term storage 

Aliquot into Light-Protected Tubes

Short-term Storage (2-8°C)

 For use within 1 week 

Long-term Storage (-20°C)

 For use after 1 week 

Dilute to Working Concentration

Thaw Aliquot at Room Temperature

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for the preparation, storage, and use of C.I. Acid Red 106 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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